Cas no 59566-52-8 (2-(4-Nitro-1H-imidazol-1-yl)acetic acid)

• Product Name: 2-(4-Nitro-1H-imidazol-1-yl)acetic acid
• CAS No: 59566-52-8
• MF: C₅H₅N₃O₄
• MW: 171.110900640488
• CID: 878827
• Update Time: 2026-04-29

2-(4-Nitro-1H-imidazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-1H-imidazol-1-yl)acetic acid
• (4-nitro-1H-imidazol-1-yl)acetic acid
• (4-Nitro-imidazol-1-yl)-acetic acid
• 2-(4-nitroimidazolyl)acetic acid
• AC1LP011
• CTK5B0140
• Oprea1_157115
• STOCK2S-47840
• SureCN2760499

• Inchi： InChI=1S/C5H5N3O4/c9-5(10)2-7-1-4(6-3-7)8(11)12/h1,3H,2H2,(H,9,10)
• InChI Key： QVWUPTMRLPPKJI-UHFFFAOYSA-N
• SMILES： C1=C(N=CN1CC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.02805
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 98.26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Nitro-1H-imidazol-1-yl)acetic acid

2-(4-Nitro-1H-imidazol-1-yl)acetic acid: A Versatile Building Block in Medicinal Chemistry

2-(4-Nitro-1H-imidazol-1-yl)acetic acid (CAS No. 59566-52-8) represents a key intermediate in the synthesis of diverse bioactive compounds. This molecule features a 4-Nitro-1H-imidazol-1-yl group attached to an acetic acid backbone, creating a unique scaffold with potential applications in pharmaceutical development. Recent studies highlight its role as a critical precursor in the design of imidazole-based derivatives with enhanced biological activity. The structural simplicity of this compound, combined with its functional groups, makes it an attractive candidate for modification in drug discovery programs.

Recent advancements in medicinal chemistry have demonstrated the utility of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid in the development of novel therapeutics. A 2023 study published in Journal of Medicinal Chemistry reported the synthesis of imidazole-acetic acid derivatives with potent anti-inflammatory properties. These compounds showed significant inhibition of pro-inflammatory cytokines, suggesting potential applications in autoimmune disorders and inflammatory diseases. The 4-Nitro-1H-imidazol-1-yl group appears to play a crucial role in modulating the biological activity of these derivatives through hydrogen bonding interactions with target proteins.

From a synthetic perspective, 2-(4-Nitro-1H-imidazol-1-yl)acetic acid can be efficiently prepared using microwave-assisted methodologies. A 2024 paper in Organic & Biomolecular Chemistry described a one-pot synthesis route involving nitroimidazole ring formation and subsequent acetylation. This approach reduced reaction times by 40% compared to traditional methods, highlighting its potential for large-scale production. The 4-Nitro-1H-imidaz,1-yl group's electrophilic nature makes it a valuable intermediate for further functionalization, enabling the creation of diverse pharmacophores.

Structural modifications of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid have led to the discovery of promising antitumor agents. A 2023 study in Cancer Research demonstrated that derivatives with extended side chains showed enhanced cytotoxicity against pancreatic cancer cell lines. The 4-Nitro-1H-imidazol-1-yl group's ability to interact with DNA and protein targets appears to be a key factor in these biological effects. These findings underscore the importance of this compound in the development of targeted therapies for oncology.

Recent computational studies have provided insights into the molecular mechanisms of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid. Molecular docking simulations revealed that the 4-Nitro-1H-imidazol-1-yl group can form multiple hydrogen bonds with enzymes such as cyclooxygenase-2 (COX-2). This interaction pattern is similar to that of established anti-inflammatory drugs, suggesting that compounds derived from this scaffold may exhibit comparable therapeutic profiles. The acetic acid moiety further enhances solubility and bioavailability, making it suitable for oral administration.

Pharmacokinetic studies of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid derivatives have shown promising results. A 2024 report in Drug Metabolism and Disposition indicated that these compounds exhibit improved metabolic stability compared to traditional imidazole derivatives. The 4-Nitro-1H-imidazol-1-yl group's resistance to enzymatic degradation contributes to prolonged drug action, which is particularly advantageous for chronic disease management. These properties make the compound an attractive candidate for the development of long-acting therapeutics.

Recent advances in green chemistry have also impacted the synthesis of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid. A 2023 study in Green Chemistry described a solvent-free microwave synthesis method that reduced energy consumption by 60% compared to conventional techniques. This approach not only improves sustainability but also maintains the compound's structural integrity, which is critical for its biological activity. The 4-Nitro-1H-imidazol-1-yl group's stability under these conditions highlights its potential for eco-friendly pharmaceutical production.

Structural diversity of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid has led to the discovery of new antiviral agents. A 2024 study in Antiviral Research demonstrated that derivatives with modified side chains showed potent activity against SARS-CoV-2. The 4-Nitro-1H-imidazol-1-yl group's ability to inhibit viral replication enzymes suggests its potential in the development of broad-spectrum antiviral therapies. These findings highlight the compound's versatility in addressing diverse therapeutic challenges.

Recent studies have also explored the use of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid in the design of antimicrobial agents. A 2023 paper in Antimicrobial Agents and Chemotherapy reported the synthesis of compounds with enhanced activity against drug-resistant bacterial strains. The 4-Nitro-1H-imidazol-1-yl group's ability to disrupt bacterial cell membranes appears to be a key factor in these antimicrobial effects. These results suggest potential applications in the treatment of multidrug-resistant infections.

From a synthetic perspective, 2-(4-Nitro-1H-imidazol-1-yl)acetic acid offers a versatile platform for the creation of diverse pharmacophores. Recent developments in asymmetric synthesis have enabled the preparation of chiral derivatives with improved biological activity. A 2024 study in Organic Letters demonstrated that enantiomerically pure derivatives showed significantly enhanced potency compared to racemic mixtures. This finding underscores the importance of stereochemistry in the biological activity of compounds derived from this scaffold.

Recent computational studies have provided insights into the molecular mechanisms of 2-(4-Nitro-1H-imidazol-1-yl)acetic acid. Molecular dynamics simulations revealed that the 4-Nitro-1H-imidazol-1-yl group can form multiple hydrogen bonds with enzymes such as phosphodiesterase-5 (PDE5). This interaction pattern is similar to that of established pharmaceuticals, suggesting that compounds derived from this scaffold may exhibit comparable therapeutic profiles. The acetic acid moiety further enhances solubility and bioavailability, making it suitable for oral administration.